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This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Irbesartan. The following procedural steps and data

are designed to ensure safe operational use and proper disposal.

Hazard Summary
Irbesartan is an angiotensin II receptor blocker used in pharmaceutical products. While the

finished tablet form presents minimal risk under normal handling, the active pharmaceutical

ingredient (API) or dust from crushed or broken tablets carries potential health hazards. Key

risks include:

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[1][2][3] It may also

cause harm to breast-fed children.[1][2][3]

Target Organ Damage: May cause damage to the kidneys through prolonged or repeated

exposure if swallowed.[1][2]

Irritation: May cause skin, eye, and respiratory irritation upon exposure to dust.[4]

It is imperative to obtain special instructions before use and to understand all safety

precautions.[1][2]

Quantitative Exposure Limits
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A key value for ensuring workplace safety is the Occupational Exposure Limit (OEL). This limit

represents the maximum permissible concentration of a substance in the workplace air for a

specific duration.

Parameter Value Source

Occupational Exposure Limit

(OEL)
0.1 mg/m³

Sanofi-aventis, 8-hour Time-

Weighted Average (TWA)[1][2]

Personal Protective Equipment (PPE) Protocol
Selection of appropriate PPE is critical and depends on the form of Irbesartan being handled

and the specific laboratory procedure.

1. Engineering Controls:

Ventilation: Always handle Irbesartan in a well-ventilated area.[1][4] Use adequate general

and local exhaust ventilation to keep airborne concentrations low.[4]

Fume Hood: For operations that may generate dust or aerosols, such as weighing or

preparing solutions from the API, use a chemical fume hood.[5]

2. Personal Protective Equipment:

Eye and Face Protection:

Safety glasses with side shields or safety goggles are mandatory if there is a potential for

dust exposure, such as when handling broken/crushed tablets or the pure API.[1][2][4][5]

Skin Protection:

Gloves: Wear suitable chemical-resistant protective gloves when handling the unfinished

product, broken tablets, or the API.[1][2][5] Gloves should meet a standard such as BS EN

374:2003.[5] Always inspect gloves before use and wash hands thoroughly after handling.

[4][5]

Body Protection: Wear suitable work clothes or a lab coat to prevent skin contact.[1][2][5]
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Respiratory Protection:

Normal Handling: For handling intact tablets, respiratory protection is generally not

required.[1][2]

Dust Exposure Risk: If a risk assessment indicates a potential for inhaling dust (e.g.,

during weighing, compounding, or cleaning up spills), an approved air-purifying respirator

must be worn.[1][2][5][6]

The following diagram outlines the decision-making process for selecting the appropriate level

of PPE.

Task Assessment

Physical Form

Required PPE

Assess Task:
Handling Irbesartan

Intact Tablets
(Low Dust Risk)

Low Potential
for Dust

Powder (API) or
Crushed/Broken Tablets

(High Dust Risk)

High Potential
for Dust

Standard PPE:
- Lab Coat

- Safety Glasses
- Gloves

Enhanced PPE:
- Lab Coat
- Goggles

- Chemical-Resistant Gloves
- Respiratory Protection

(In Fume Hood)

Click to download full resolution via product page

Caption: Logical workflow for Irbesartan PPE selection.

Operational and Disposal Plans
Adherence to strict operational and disposal protocols is essential for safety and compliance.

Handling and Storage Procedures
Handling:
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Avoid contact with eyes, skin, and clothing.[4][5]

Avoid breathing dust.[1][4] Minimize dust generation and accumulation.[4][6]

Wash hands thoroughly after handling and before breaks.[1][4][5]

Do not eat, drink, or smoke in handling areas.[1][4]

Storage:

Store in a tightly-closed container in a cool, dry, well-ventilated area.[4]

The recommended storage temperature is typically 25°C (77°F), with excursions permitted

to 15–30°C (59–86°F).[1][2][6]

Store locked up and away from incompatible materials such as strong oxidizing agents.[1]

[3]

Spill Response and Cleanup
In the event of a spill, follow these steps:

Evacuate and Secure: Keep unnecessary personnel away from the spill area.[6]

Don PPE: Wear appropriate personal protective equipment, including respiratory protection,

gloves, and eye protection.[2]

Containment: Prevent the spill from entering drains or waterways.[1][2]

Cleanup:

To minimize airborne dust, gently moisten the spilled powder with water before collection.

[1][2]

Use a vacuum cleaner equipped with a HEPA filter or carefully sweep/scoop the material

into a suitable container for disposal.[1][2][6]

Decontaminate: Wash the spill area with plenty of water and absorb or retain the cleaning

water for proper disposal.[1][2]
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Disposal Plan
Product Disposal: Dispose of Irbesartan waste in accordance with all applicable federal,

state, and local environmental regulations.[1] Incineration at an approved facility is a

recommended method.[6]

Contaminated PPE: Contaminated clothing and disposable PPE should be placed in a

sealed container and disposed of as chemical waste.

Unused Medicine: For unused or expired tablets, the preferred disposal method is through a

drug take-back program.[7] If a take-back program is not accessible, mix the medicine with

an unpalatable substance (e.g., dirt, coffee grounds), place it in a sealed container, and

discard it in household trash.[7] Never flush Irbesartan down the toilet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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